2-Amino-N-isopropyl-3-phenyl-DL-propanamide
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Overview
Description
2-Amino-N-isopropyl-3-phenyl-DL-propanamide is a useful research compound. Its molecular formula is C12H18N2O and its molecular weight is 206.28 g/mol. The purity is usually 95%.
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Scientific Research Applications
Biosensors for Amino Acids Detection
2-Amino-N-isopropyl-3-phenyl-DL-propanamide, as a compound structurally related to amino acids, can be relevant in the context of biosensors for amino acids detection. Biosensors, due to their simplicity, speed, specificity, and high sensitivity, are advantageous for detecting amino acids in various samples. They are particularly beneficial for in vivo applications, including monitoring amino acids levels in brain disorders. The development and optimization of biosensors for amino acids could potentially involve analogs like this compound to enhance selectivity or sensitivity (Pundir, Lata, & Narwal, 2018).
Pharmacological Properties and Molecular Mechanisms
Compounds structurally related to this compound may be investigated for their pharmacological properties. Studies on analogs can reveal therapeutic potential, highlighting anti-inflammatory, analgesic, antispasmodic, and antitumor activities. Such research provides an overview of therapeutic actions against various diseases at biochemical and molecular levels, emphasizing the compound's role in pharmaceutical development (Nagoor Meeran, Javed, Al Taee, Azimullah, & Ojha, 2017).
Chemical Inhibitors in Drug Metabolism
This compound and its analogs may also be relevant in the study of chemical inhibitors for cytochrome P450 isoforms, crucial for drug metabolism. Research in this area is important for understanding drug-drug interactions and improving drug safety profiles. Selective inhibitors help in deciphering the involvement of specific CYP isoforms in drug metabolism, providing insights into potential clinical implications for compounds with similar structures (Khojasteh, Prabhu, Kenny, Halladay, & Lu, 2011).
Monoamine Oxidase Inhibitors in Hypertension
Investigations into monoamine oxidase inhibitors for treating hypertension could potentially involve compounds like this compound. Such research examines the antihypertensive effects of monoamine oxidase inhibitors, providing a foundation for exploring new therapeutic agents in managing hypertension (Maxwell, Bernstein, Roth, & Kleeman, 1960).
Mechanism of Action
Target of Action
Given its structure, it is likely to interact with proteins or enzymes that have affinity for amines .
Mode of Action
Amines are known to participate in a variety of biochemical reactions, including nucleophilic substitution and free radical reactions . The compound’s interaction with its targets could lead to changes in the conformation or activity of these targets, potentially altering cellular processes.
Biochemical Pathways
Amines are involved in a wide range of biochemical pathways, including the synthesis of proteins, neurotransmitters, and other bioactive molecules .
Pharmacokinetics
The compound’s amine group could potentially influence its pharmacokinetic properties, as amines are known to readily form salts, which can enhance solubility and potentially improve bioavailability .
Result of Action
Given its structure, it could potentially influence a variety of cellular processes through its interactions with amine-binding proteins or enzymes .
Action Environment
Environmental factors such as pH, temperature, and the presence of other molecules could influence the action, efficacy, and stability of 2-Amino-N-isopropyl-3-phenyl-DL-propanamide. For instance, the compound’s amine group could be protonated or deprotonated depending on the pH, potentially influencing its interactions with targets .
Properties
IUPAC Name |
2-amino-3-phenyl-N-propan-2-ylpropanamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18N2O/c1-9(2)14-12(15)11(13)8-10-6-4-3-5-7-10/h3-7,9,11H,8,13H2,1-2H3,(H,14,15) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
APBKTHZSPNCTEN-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)NC(=O)C(CC1=CC=CC=C1)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18N2O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
206.28 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.